Cas no 1807176-69-7 (Ethyl 2-cyano-4,5-diethylbenzoate)

• Product Name: Ethyl 2-cyano-4,5-diethylbenzoate
• CAS No: 1807176-69-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5009367
• Update Time: 2025-06-11

Ethyl 2-cyano-4,5-diethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4,5-diethylbenzoate

• Inchi： 1S/C14H17NO2/c1-4-10-7-12(9-15)13(8-11(10)5-2)14(16)17-6-3/h7-8H,4-6H2,1-3H3
• InChI Key： XCWWHJRSQIEUAU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4,5-diethylbenzoate

Ethyl 2-cyano-4,5-diethylbenzoate (CAS No. 1807176-69-7): A Comprehensive Overview

Ethyl 2-cyano-4,5-diethylbenzoate (CAS No. 1807176-69-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications, particularly in the synthesis of complex molecules and the development of novel therapeutic agents. Its molecular structure, featuring a benzoate core with cyano and diethyl substituents, contributes to its versatility and reactivity, making it a valuable intermediate in organic synthesis.

The chemical structure of Ethyl 2-cyano-4,5-diethylbenzoate can be described as a benzoic acid derivative where the carboxyl group is esterified with an ethyl group, and two ethyl groups are attached at the 4th and 5th positions of the benzene ring. The presence of a cyano group at the 2nd position introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with other biomolecules. This combination of functional groups makes it an interesting candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the potential applications of Ethyl 2-cyano-4,5-diethylbenzoate in pharmaceutical research. Its unique structural features suggest that it could be a valuable building block for the synthesis of more complex molecules with potential therapeutic benefits. For instance, researchers have been exploring its use in the development of novel anti-inflammatory agents. The cyano group and the ester functionality provide opportunities for further chemical modifications, allowing for the creation of derivatives with enhanced biological activity.

One of the most compelling aspects of Ethyl 2-cyano-4,5-diethylbenzoate is its role as an intermediate in the synthesis of more complex organic compounds. Its reactivity makes it a suitable candidate for various chemical transformations, including nucleophilic addition reactions, condensation reactions, and cyclization processes. These reactions are fundamental to the construction of intricate molecular architectures that are often required in drug discovery and development.

Recent studies have also highlighted the potential of Ethyl 2-cyano-4,5-diethylbenzoate in materials science applications. The compound's ability to form stable complexes with other molecules makes it useful in the design of functional materials. For example, researchers have been investigating its use as a ligand in coordination chemistry, where it can help stabilize metal centers and facilitate catalytic reactions. This interdisciplinary approach underscores the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of Ethyl 2-cyano-4,5-diethylbenzoate involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include the esterification of 2-cyanobenzoic acid with ethanol under acidic conditions, followed by selective alkylation at the 4th and 5th positions using ethylating agents such as ethyl bromide or ethyl iodide. The choice of reagents and reaction conditions can significantly impact the efficiency and scalability of the synthesis process.

In terms of analytical characterization, Ethyl 2-cyano-4,5-diethylbenzoate can be identified using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about its molecular structure and purity. Additionally, chromatographic techniques like high-performance liquid chromatography (HPLC) can be employed to isolate and purify the compound from reaction mixtures or impure samples.

The pharmacological potential of Ethyl 2-cyano-4,5-diethylbenzoate has been explored in several preclinical studies. While it is not yet approved for any specific therapeutic use, preliminary findings suggest that it may have anti-inflammatory properties due to its ability to modulate certain biological pathways. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in vivo.

The environmental impact of using Ethyl 2-cyano-4,5-diethylbenzoate in industrial processes is also an important consideration. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored as alternatives to traditional synthetic routes.

In conclusion, Ethyl 2-cyano-4,5-diethylbenzoate (CAS No. 1807176-69-7) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for diverse applications across different scientific disciplines. As research continues to uncover new possibilities for this compound, its importance is likely to grow further.